2-[2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H17NO4/c1-20-15-9-5-3-7-13(15)17-16(19)11-21-14-8-4-2-6-12(14)10-18/h2-9,18H,10-11H2,1H3,(H,17,19)
• InChI Key: AMQHROIEKMOCSR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)COC2=CC=CC=C2CO
• Molecular Formula: C16H17NO4
• Molecular Weight: 287.31 g/mol

Description

2-[2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide is an organic compound that belongs to the class of phenoxyacetamides. This compound is characterized by the presence of a phenoxy group attached to an acetamide moiety, with additional hydroxymethyl and methoxy substituents on the aromatic rings. It is of interest in medicinal chemistry due to its potential pharmacological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide typically involves the reaction of 2-(hydroxymethyl)phenol with 2-methoxyphenylamine in the presence of acetic anhydride. The reaction proceeds through the formation of an intermediate ester, which is subsequently converted to the acetamide derivative under mild conditions. The reaction conditions often include the use of a base such as pyridine to facilitate the esterification process.

Industrial Production Methods

In an industrial setting, the production of 2-[2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-[2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The nitro group, if present, can be reduced to an amine using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Concentrated sulfuric acid for sulfonation, nitric acid for nitration, and halogens for halogenation.

Major Products Formed

Oxidation: Formation of 2-[2-(carboxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide.

Reduction: Formation of 2-[2-(hydroxymethyl)phenoxy]-N-(2-aminophenyl)acetamide.

Substitution: Formation of various substituted derivatives depending on the substituent introduced.

Scientific Research Applications

2-[2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-[2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. The exact pathways and molecular targets depend on the specific biological context and the nature of the compound’s interactions.

Comparison with Similar Compounds

Similar Compounds

• 2-[2-(hydroxymethyl)phenoxy]-N-(2-methylphenyl)acetamide
• 2-[2-(hydroxymethyl)phenoxy]-N-(2-chlorophenyl)acetamide
• 2-[2-(hydroxymethyl)phenoxy]-N-(2-fluorophenyl)acetamide

Uniqueness

2-[2-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide is unique due to the presence of both hydroxymethyl and methoxy substituents, which can influence its chemical reactivity and biological activity. The methoxy group can enhance the compound’s lipophilicity, potentially improving its ability to cross biological membranes and interact with intracellular targets. Additionally, the hydroxymethyl group can participate in hydrogen bonding, affecting the compound’s binding affinity to specific molecular targets.